Cas no 1003579-29-0 (1-Phenyl-3-trifluoromethyl-1H-pyrazole-4-carbonyl chloride)

1-Phenyl-3-trifluoromethyl-1H-pyrazole-4-carbonyl chloride structure
1003579-29-0 structure
Product Name:1-Phenyl-3-trifluoromethyl-1H-pyrazole-4-carbonyl chloride
CAS No:1003579-29-0
MF:C11H6ClF3N2O
MW:274.626351833344
MDL:MFCD27937075
CID:4675528
Update Time:2023-08-14

1-Phenyl-3-trifluoromethyl-1H-pyrazole-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 1-Phenyl-3-trifluoromethyl-1H-pyrazole-4-carbonyl chloride
    • MDL: MFCD27937075
    • Inchi: 1S/C11H6ClF3N2O/c12-10(18)8-6-17(7-4-2-1-3-5-7)16-9(8)11(13,14)15/h1-6H
    • InChI Key: HUXFSBNPITUHPU-UHFFFAOYSA-N
    • SMILES: ClC(C1=CN(C2C=CC=CC=2)N=C1C(F)(F)F)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 318
  • Topological Polar Surface Area: 34.9

1-Phenyl-3-trifluoromethyl-1H-pyrazole-4-carbonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB403691-1 g
1-Phenyl-3-trifluoromethyl-1H-pyrazole-4-carbonyl chloride
1003579-29-0
1g
€380.60 2022-08-31
abcr
AB403691-1g
1-Phenyl-3-trifluoromethyl-1H-pyrazole-4-carbonyl chloride; .
1003579-29-0
1g
€452.00 2024-04-21
abcr
AB403691-5g
1-Phenyl-3-trifluoromethyl-1H-pyrazole-4-carbonyl chloride; .
1003579-29-0
5g
€1408.60 2024-04-21

1-Phenyl-3-trifluoromethyl-1H-pyrazole-4-carbonyl chloride Related Literature

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